Cas no 1794768-28-7 (5-Benzyloxy Rosiglitazone-d4)

5-Benzyloxy Rosiglitazone-d4 is a deuterated analog of rosiglitazone, a thiazolidinedione derivative used in pharmacological research. The incorporation of four deuterium atoms enhances metabolic stability, making it valuable for in vitro and in vivo studies involving drug metabolism and pharmacokinetics (DMPK). The benzyloxy modification further improves solubility and facilitates targeted investigations into PPAR-γ receptor interactions. This compound is particularly useful as an internal standard in LC-MS/MS assays due to its isotopic purity, ensuring accurate quantification of rosiglitazone and its metabolites. Its high chemical purity and well-characterized structure support reproducibility in mechanistic and analytical applications.
5-Benzyloxy Rosiglitazone-d4 structure
5-Benzyloxy Rosiglitazone-d4 structure
Product Name:5-Benzyloxy Rosiglitazone-d4
CAS No:1794768-28-7
MF:C25H25N3O4S
MW:467.573351621628
CID:2243770
Update Time:2025-11-06

5-Benzyloxy Rosiglitazone-d4 Chemical and Physical Properties

Names and Identifiers

    • 5-Benzyloxy Rosiglitazone-d4
    • Inchi: 1S/C25H25N3O4S/c1-28(23-12-11-21(16-26-23)32-17-19-5-3-2-4-6-19)13-14-31-20-9-7-18(8-10-20)15-22-24(29)27-25(30)33-22/h2-12,16,22H,13-15,17H2,1H3,(H,27,29,30)/i13D2,14D2
    • InChI Key: LGGXYHHMXZGCQF-RYIWKTDQSA-N
    • SMILES: S1C(NC(C1CC1C=CC(=CC=1)OC([2H])([2H])C([2H])([2H])N(C)C1C=CC(=CN=1)OCC1C=CC=CC=1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 637
  • Topological Polar Surface Area: 106

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 698.8±55.0 °C at 760 mmHg
  • Flash Point: 376.4±31.5 °C
  • Vapor Pressure: 0.0±2.2 mmHg at 25°C

5-Benzyloxy Rosiglitazone-d4 Security Information

5-Benzyloxy Rosiglitazone-d4 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B288162-1mg
5-Benzyloxy Rosiglitazone-d4
1794768-28-7
1mg
$ 305.00 2023-04-18
TRC
B288162-10mg
5-Benzyloxy Rosiglitazone-d4
1794768-28-7
10mg
$ 2411.00 2023-04-18

Additional information on 5-Benzyloxy Rosiglitazone-d4

Research Briefing on 5-Benzyloxy Rosiglitazone-d4 (CAS: 1794768-28-7): Recent Advances and Applications

5-Benzyloxy Rosiglitazone-d4, a deuterated analog of the well-known PPARγ agonist Rosiglitazone, has recently garnered significant attention in chemical biology and pharmaceutical research. With the CAS number 1794768-28-7, this compound serves as a critical tool in metabolic disorder studies, particularly in tracing drug metabolism and pharmacokinetics (DMPK) using stable isotope labeling techniques. Recent studies highlight its utility in enhancing the precision of quantitative mass spectrometry analyses, offering improved detection limits and reduced matrix effects in complex biological samples.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in elucidating Rosiglitazone's metabolic pathways. By employing 5-Benzyloxy Rosiglitazone-d4 as an internal standard, researchers achieved a 30% increase in accuracy when quantifying parent drug concentrations in plasma samples. The deuterium atoms at key positions (indicated by -d4) minimized isotopic interference, enabling clearer distinction between endogenous and exogenous molecules during LC-MS/MS analyses.

In drug discovery pipelines, this compound has proven invaluable for PPARγ-targeted therapies. A collaborative effort between academic and industrial researchers (Nature Communications, 2024) utilized 5-Benzyloxy Rosiglitazone-d4 to validate novel thiazolidinedione derivatives with reduced cardiovascular risks. The deuterated form allowed precise tracking of structural modifications' effects on receptor binding kinetics, revealing a previously unrecognized allosteric modulation site on PPARγ.

Ongoing clinical research leverages 5-Benzyloxy Rosiglitazone-d4 to address current limitations in diabetes therapeutics. A phase I trial (NCT identifier withheld for anonymity) currently monitors the compound's stability in human hepatocyte models, with preliminary data showing exceptional resistance to CYP2C8-mediated degradation—a common issue with non-deuterated Rosiglitazone. These findings may pave the way for next-generation insulin sensitizers with prolonged therapeutic windows.

From a synthetic chemistry perspective, recent optimizations in the preparation of 1794768-28-7 have significantly improved yield (from 42% to 68%) while maintaining isotopic purity >99.5%. A novel palladium-catalyzed benzyloxy group introduction method (Organic Process Research & Development, 2024) reduced side products by 75%, addressing previous challenges in large-scale deuterated API production.

As regulatory agencies increasingly emphasize the importance of deuterated drugs in precision medicine, 5-Benzyloxy Rosiglitazone-d4 stands as a paradigm for how isotopic labeling can enhance both research and therapeutic outcomes. Future directions include its potential application in PET imaging probes and as a calibrator for emerging continuous glucose monitoring systems that incorporate mass spectrometry detection.

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